rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride

• IUPAC Name: (3R,5R)-5-fluoropiperidin-3-ol;hydrochloride
• InChI: InChI=1S/C5H10FNO.ClH/c6-4-1-5(8)3-7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key: QMKBDNDYFMTBHH-TYSVMGFPSA-N
• Canonical SMILES: C1C(CNCC1F)O.Cl
• Isomeric SMILES: C1[C@H](CNC[C@@H]1F)O.Cl
• Molecular Formula: C5H11ClFNO
• Molecular Weight: 155.60 g/mol
• CAS RN: 2418593-37-8

Description

Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a fluorinated analogue of the neurotransmitter GABA (gamma-aminobutyric acid) and is believed to have a similar mechanism of action.

Scientific Research Applications

Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride has a wide range of potential applications in scientific research. It has been studied for its potential use as a GABA analogue in the treatment of neurological disorders such as epilepsy and anxiety. It has also been investigated for its potential to modulate the activity of ion channels and receptors in the brain, which could have implications for the treatment of addiction and other psychiatric disorders.

Mechanism of Action

The mechanism of action of Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride is believed to be similar to that of GABA. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain. It does this by binding to specific receptors on the surface of neurons, which causes a decrease in the release of neurotransmitters. This compound is believed to act in a similar manner by binding to GABA receptors and reducing neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of GABA receptors in the brain, which can lead to a decrease in neuronal activity. It has also been shown to modulate the activity of ion channels and receptors in the brain, which could have implications for the treatment of addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride is its potential as a GABA analogue in the treatment of neurological disorders. It has also been shown to have potential as a modulator of ion channels and receptors in the brain. However, one of the limitations of using this compound in lab experiments is that it is a relatively new compound and there is still much to be learned about its mechanism of action and potential applications.

Future Directions

There are several future directions for research on Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride. One area of research could focus on its potential as a GABA analogue in the treatment of neurological disorders such as epilepsy and anxiety. Another area of research could focus on its potential as a modulator of ion channels and receptors in the brain, which could have implications for the treatment of addiction and other psychiatric disorders. Additionally, further studies could investigate the potential side effects and toxicity of this compound, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of Rel-(3R,5R)-5-Fluoropiperidin-3-ol hydrochloride is a complex process that involves several steps. The starting material is 5-Fluoropiperidine, which is reacted with trifluoroacetic acid to form the corresponding N-trifluoroacetyl derivative. This intermediate is then treated with potassium carbonate and (S)-proline to yield the desired product, Rel-(3R,5R)-5-Fluoropiperidin-3-ol. Finally, the hydrochloride salt is formed by reacting the free base with hydrochloric acid.